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Compound of Interest

Compound Name: ROS-IN-1

Cat. No.: B10803233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ROS-IN-1 is a cell-permeable inhibitor of mitochondrial reactive oxygen species (ROS)

production.[1][2] As excessive mitochondrial ROS can lead to oxidative stress and cellular

damage, ROS-IN-1 is a valuable tool for studying the role of mitochondrial ROS in various

physiological and pathological processes. These application notes provide detailed information

on the solubility of ROS-IN-1 and protocols for the preparation of stock solutions to facilitate its

use in research settings.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of ROS-IN-1 is provided in the

table below for easy reference.
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Property Value Reference

CAS Number 298193-11-0 [1][2]

Molecular Formula C₁₃H₁₇NO₃S [3]

Molecular Weight 267.34 g/mol [3]

Solubility in DMSO 100 mg/mL [3]

Solubility in Ethanol Data not available

Solubility in Water Data not available

Preparation of ROS-IN-1 Stock Solutions
Materials

ROS-IN-1 powder (CAS: 298193-11-0)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of ROS-IN-1 in

DMSO.

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area

free from vibrations and drafts. Use a clean, sterile microcentrifuge tube for weighing the

compound.

Weighing ROS-IN-1: Carefully weigh out 2.67 mg of ROS-IN-1 powder into the

microcentrifuge tube.
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Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 267.34 g/mol

Mass (g) = M x V x MW = 0.01 mol/L x 0.001 L x 267.34 g/mol = 0.00267 g = 2.67 mg

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

ROS-IN-1 powder.

Dissolution: Tightly cap the tube and vortex the solution until the ROS-IN-1 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied to aid dissolution if

necessary. Visually inspect the solution to ensure no particulate matter remains.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protect the stock solution from light.[1]

Workflow for Preparing ROS-IN-1 Stock Solution

Preparation Weighing Dissolution Storage Completion

Start Weigh 2.67 mg of
ROS-IN-1 Powder

Add 1 mL of
Anhydrous DMSO

Vortex until
fully dissolved

Aliquot into
single-use tubes

Store at -20°C or -80°C
(Protect from light) 10 mM Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM ROS-IN-1 stock solution.

Mechanism of Action and Signaling Pathway
ROS-IN-1 functions as a mitochondrial ROS inhibitor. While the precise molecular target has

not been definitively elucidated in the provided search results, the primary sites of
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mitochondrial ROS production are Complex I and Complex III of the electron transport chain

(ETC).[4][5] It is plausible that ROS-IN-1 acts by inhibiting one of these complexes, thereby

reducing the leakage of electrons to molecular oxygen and subsequent superoxide formation.

The diagram below illustrates the putative mechanism of action of ROS-IN-1 within the

mitochondrial ROS signaling pathway.

Mitochondrial ROS, such as superoxide (O₂⁻), are generated as a byproduct of oxidative

phosphorylation.[6] This occurs when electrons leak from the electron transport chain, primarily

at Complex I and Complex III, and prematurely react with oxygen.[4] Superoxide is then

converted to hydrogen peroxide (H₂O₂) by superoxide dismutase (SOD).[6] An overproduction

of mitochondrial ROS can lead to oxidative stress, which is implicated in cellular damage and

various pathologies. ROS-IN-1 is thought to intervene in this process by inhibiting a key

component of the ETC, thus mitigating the initial production of superoxide.
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Putative Mechanism of ROS-IN-1 in Mitochondrial ROS Signaling
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Caption: Putative inhibition of mitochondrial ROS production by ROS-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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